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Compound of Interest

Compound Name: Methylenecyclobutane

Cat. No.: B073084 Get Quote

This document provides detailed, procedural guidance for the safe and compliant disposal of

methylenecyclobutane, catering to researchers, scientists, and drug development

professionals. Adherence to these protocols is essential for ensuring laboratory safety and

environmental responsibility.

Immediate Safety and Handling Precautions
Methylenecyclobutane is a highly flammable liquid and vapor that requires careful handling.

[1][2][3] Before proceeding with any disposal-related activities, ensure that the following safety

measures are in place:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles or a face shield, and a flame-retardant lab coat.[1][2]

Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume

hood.

Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and

hot surfaces.[1] Use non-sparking tools and explosion-proof equipment.[1]

Spill Management: Have a spill kit readily available that is appropriate for flammable liquids.

Absorbent materials used to clean up spills must also be treated as hazardous waste.[4]
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The following table summarizes key quantitative data for methylenecyclobutane, essential for

its safe handling and disposal.

Property Value

CAS Number 1120-56-5

Molecular Formula C₅H₈

Molecular Weight 68.12 g/mol

Boiling Point 42 °C (at 749 mmHg)

Density 0.736 g/mL (at 25 °C)

Flash Point -34 °C (-29.2 °F) - closed cup

GHS Hazard Class Flammable Liquid, Category 2

Hazard Statement H225: Highly flammable liquid and vapour

Storage Temperature 2-8°C

Sources:[1][2][3][5]

Step-by-Step Disposal Protocol
The disposal of methylenecyclobutane is regulated under the Resource Conservation and

Recovery Act (RCRA) due to its ignitability.[6][7][8] The following steps provide a compliant

"cradle-to-grave" management process.[8]

Step 1: Waste Characterization
As the generator, you must first characterize the waste.[8]

Methylenecyclobutane is classified as a hazardous waste due to its ignitability

characteristic (a flash point below 140°F).[6][7]

Any solutions containing methylenecyclobutane or materials contaminated with it (e.g.,

gloves, absorbent pads) should also be treated as hazardous waste.[4][6]
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Step 2: Select an Appropriate Waste Container
Proper containment is crucial to prevent leaks, reactions, and fugitive emissions.

Compatibility: Use a container made of a material chemically compatible with

methylenecyclobutane. High-density polyethylene (HDPE) or glass containers are often

suitable. The container must not react with or absorb the chemical.[9]

Condition: The container must be in good condition, free from cracks or deterioration, with a

secure, leak-proof screw cap.[9][10]

Headspace: Do not fill the container completely. Leave at least 10% headspace (or one inch)

to allow for vapor expansion.[9]

Step 3: Proper Labeling
Federal and state regulations require that all hazardous waste containers be properly labeled

from the moment waste is first added.[6][7]

Attach your institution's hazardous waste tag to the container.

Clearly write the words "Hazardous Waste."

List all chemical constituents by their full name (no abbreviations or formulas) and their

approximate percentages. For this waste, it would be "Methylenecyclobutane, 100%."

Indicate the relevant hazard characteristics (e.g., "Ignitable").

Fill in the generator's name, lab location, and the date waste accumulation began.

Step 4: Accumulation and Storage
Waste must be accumulated at or near the point of generation in a designated Satellite

Accumulation Area (SAA).[6][7][9][10]

Segregation: Store the methylenecyclobutane waste away from incompatible materials,

particularly oxidizing agents, to prevent violent reactions.[9]
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Container Closure: Keep the waste container securely capped at all times, except when

adding waste.[4][6][7][9] This prevents the release of flammable vapors. Evaporation is not a

permissible disposal method.[4][11]

Accumulation Limits: A maximum of 55 gallons of hazardous waste may be stored in an

SAA. Once this limit is reached, it must be removed within three days.[6][7]

Step 5: Arranging for Disposal
Do not dispose of methylenecyclobutane down the drain or in the regular trash.[4][6][8]

Contact your institution's Environmental Health & Safety (EHS) department to request a

waste pickup.[6][7]

Follow their specific procedures for submitting a collection request, which is often done

through an online system.[11]

EHS personnel are the only individuals authorized to transport the hazardous waste from the

laboratory to the central storage facility.[11]

Step 6: Managing Empty Containers
A container that held methylenecyclobutane must be managed properly to be considered

"empty" and non-hazardous.

The container must be completely emptied, with as little residue as possible.[4][12]

Because methylenecyclobutane is not an acutely hazardous (P-listed) waste, triple-rinsing

is a best practice but may not be strictly required by all jurisdictions for non-acute waste.[11]

[12] However, it is highly recommended.

Rinse the container three times with a suitable solvent (like acetone or ethanol) that can

dissolve the residue.[12]

The collected rinsate is also considered hazardous waste and must be disposed of

accordingly, typically by adding it to your flammable liquids waste container.[12]

After rinsing and air-drying, deface or remove the original chemical label.[4][12]
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Mark the container as "EMPTY" and dispose of it in the appropriate solid waste stream (e.g.,

broken glass box for glass containers) as directed by your institution.[12]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

methylenecyclobutane waste.
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Caption: Workflow for the safe disposal of methylenecyclobutane waste in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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